2-Methyl-6-acetamidobenzyl chloride

• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• IUPAC Name: N-[2-(chloromethyl)-3-methylphenyl]acetamide
• InChI: InChI=1S/C10H12ClNO/c1-7-4-3-5-10(9(7)6-11)12-8(2)13/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key: GFAFQSQABQVTDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C)CCl

Description

2-Methyl-6-acetamidobenzyl chloride is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-methyl-6-acetamidobenzyl alcohol (30 g) and triethylamine (46.54 ml) in methylene chloride (300 ml) was added dropwise mesyl chloride (14.25 ml) below 8° C. The mixture was stirred under ice cooling for 30 minutes and then at room temperature for 20 minutes. The reaction mixture was washed with 1N-hydrochloric acid solution, water and saturated sodium bicarbonate aqueous solution, dried over magnesium sulfate and evaporated in vacuo. The residue was suspended in n-hexane and the precipitates were collected by filtration and dried to give 2-methyl-6-acetamidobenzyl chloride (19.28 g).